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An In-depth Technical Guide to the Safety, Handling, and Storage of Ethyl
(ethoxymethylene)cyanoacetate

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl (ethoxymethylene)cyanoacetate (CAS No. 94-05-3) is a versatile reagent widely

employed in organic synthesis, particularly in the pharmaceutical and agrochemical industries.

[1] Its utility as a building block stems from its reactive nature, which also necessitates a

thorough understanding of its safety profile and proper handling procedures to minimize risks in

a laboratory setting. This guide provides comprehensive information on the safe handling,

storage, and disposal of Ethyl (ethoxymethylene)cyanoacetate, tailored for professionals in

research and drug development.

Hazard Identification and Classification
Ethyl (ethoxymethylene)cyanoacetate is classified as a hazardous substance and requires

careful handling.[2] The primary hazards associated with this compound are summarized

below.

GHS Hazard Statements:
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H301/H302: Toxic or Harmful if swallowed.[3][4]

H315: Causes skin irritation.[2][4]

H317: May cause an allergic skin reaction.[3]

H319: Causes serious eye irritation/damage.[2][4]

H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.[3]

H335: May cause respiratory irritation.[5]

Hazard Symbols:

alt text

alt text

Physical and Chemical Properties
A summary of the key physical and chemical properties of Ethyl
(ethoxymethylene)cyanoacetate is provided in the table below. This data is essential for

understanding its behavior under various laboratory conditions.
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Property Value References

Molecular Formula C₈H₁₁NO₃ [4][5]

Molecular Weight 169.18 g/mol [5][6]

Appearance
White to off-white or light

yellow solid/crystalline mass
[7][8][9]

Melting Point 48 - 53 °C (118.4 - 127.4 °F) [4][10][11]

Boiling Point
190 - 191 °C (374 - 375.8 °F)

at 30 mmHg
[4][9][11]

Flash Point 130 °C (266 °F) - closed cup [4][7][12]

Solubility

<0.01 g/L in water at 20 °C.

Soluble in organic solvents like

ethanol, acetone, chloroform,

and methanol.

[7][8][11]

Vapor Pressure 0.1 hPa at 20 °C [7]

Safety and Handling
Due to its hazardous nature, strict safety protocols must be followed when handling Ethyl
(ethoxymethylene)cyanoacetate.

Engineering Controls
Work should be conducted in a well-ventilated area.[5]

A chemical fume hood is recommended, especially when there is a risk of generating dust or

aerosols.[13]

Facilities storing or utilizing this material should be equipped with an eyewash station and a

safety shower.[7]

Personal Protective Equipment (PPE)
A comprehensive range of PPE should be worn to prevent exposure.
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PPE Type Specification References

Eye/Face Protection

Chemical splash goggles or

safety glasses with side-

shields conforming to EN166

(EU) or NIOSH (US)

standards.

[5][7]

Skin Protection

Handle with appropriate

chemical-resistant gloves

(inspect before use). Wear a

lab coat or chemical apron.

[5][7]

Respiratory Protection

If ventilation is inadequate or

dust/aerosols are generated,

use a NIOSH/MSHA approved

air-purifying respirator with an

appropriate cartridge or a

European Standard EN 149

respirator.

[2][7]

Recommended Handling Workflow
The following diagram outlines a logical workflow for the safe handling of Ethyl
(ethoxymethylene)cyanoacetate in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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